Cas no 2649035-02-7 (1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene)

• Product Name: 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene
• CAS No: 2649035-02-7
• MF: C₁₀H₈F₃NO₃S
• MW: 279.235631942749
• CID: 6135656
• PubChem ID: 165650450
• Update Time: 2025-05-19

1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene
• EN300-1990235
• 2649035-02-7

• Inchi： 1S/C10H8F3NO3S/c1-7(14-6-15)8-3-2-4-9(5-8)18(16,17)10(11,12)13/h2-5,7H,1H3
• InChI Key： MHZPKTHVBBHKOS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)C(C)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 279.01769878g/mol
• Monoisotopic Mass: 279.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72Ų

Additional information on 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene

1-(1-Isocyanatoethyl)-3-Trifluoromethanesulfonylbenzene (CAS No. 2649035-02-7): An Overview

1-(1-Isocyanatoethyl)-3-trifluoromethanesulfonylbenzene (CAS No. 2649035-02-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its isocyanatoethyl and trifluoromethanesulfonyl functional groups, offers a range of applications in the development of novel pharmaceuticals and advanced materials.

The isocyanatoethyl group in 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene is particularly noteworthy due to its reactivity and ability to form urethane linkages. This property makes the compound a valuable intermediate in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. The trifluoromethanesulfonyl group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its stability and reactivity in various chemical reactions.

Recent research has highlighted the potential of 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene in the development of new drugs. The compound's ability to form stable and functional derivatives through its isocyanatoethyl group has been exploited in the design of prodrugs and drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced solubility and bioavailability, making them promising candidates for oral drug formulations.

In addition to its pharmaceutical applications, 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene has shown potential in the field of materials science. The trifluoromethanesulfonyl group's hydrophobic nature and strong electron-withdrawing effect make it an excellent candidate for modifying surfaces and improving the performance of polymers. Research conducted at the University of California, Berkeley, explored the use of this compound in creating superhydrophobic coatings with enhanced durability and self-cleaning properties.

The synthesis of 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene typically involves a multi-step process that includes the formation of the isocyanatoethyl group through a reaction with an isocyanate reagent and the introduction of the trifluoromethanesulfonyl group via a sulfonylation reaction. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The safety profile of 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene is an important consideration for its use in various applications. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure workplace safety. The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition.

In conclusion, 1-(1-isocyanatoethyl)-3-trifluoromethanesulfonylbenzene (CAS No. 2649035-02-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique combination of functional groups offers opportunities for innovative research and development, making it a valuable addition to the chemist's toolkit. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.